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Introduction

Sodium 2,3-dichloro-2-methylpropionate, also known by trade names such as Mendok, is a
chemical compound primarily recognized for its application as a plant gametocide. This
technical guide provides a comprehensive overview of its known physicochemical properties,
along with those of its parent acid, 2,3-dichloro-2-methylpropionic acid. The guide details
available experimental data, outlines plausible synthetic and analytical methodologies based
on related compounds, and illustrates its primary application.

Physicochemical Properties

Quantitative data for Sodium 2,3-dichloro-2-methylpropionate and its corresponding free
acid are summarized below. It is important to note that while some experimental data for the
free acid is available, many properties for the sodium salt are either computed or not publicly
documented.

Table 1: Properties of Sodium 2,3-dichloro-2-
methylpropionate
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Property Value Source
CAS Number 1899-36-1 [1]
Molecular Formula C4HsCl2NaO:2 [2]
Molecular Weight 178.98 g/mol [1]
Exact Mass 177.956 g/mol [1]
Toxicity (Oral LDso, rat) 8 g/kg [1][3]

Table 2: Properties of 2,3-dichloro-2-methylpropionic

acid
Property Value Source
CAS Number 10411-52-6 [4]
Molecular Formula C4HeCl202 [4]
Molecular Weight 157.00 g/mol [4]
Melting Point 23-24 °C
Boiling Point 113 °C at 15 mmHg
Density 1.36 g/cm3
pKa (Predicted) 2.29+0.14
Calculated LogP 1.3073 [4]

Experimental Protocols

Detailed, publicly available experimental protocols for the specific synthesis of Sodium 2,3-
dichloro-2-methylpropionate are scarce. However, a plausible synthetic route can be inferred
from general organic chemistry principles and published methods for structurally similar
compounds.
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Proposed Synthesis of 2,3-dichloro-2-methylpropionic
acid and its Sodium Salt

The synthesis of the parent acid, 2,3-dichloro-2-methylpropionic acid, likely involves the
chlorination of methacrylic acid. A potential multi-step synthesis is outlined below. The
subsequent formation of the sodium salt is a straightforward acid-base neutralization.

Proposed Synthesis Pathway

Methacrylic Acid

Chlorination
(e.g., Cl2)

2,3-dichloro-2-methylpropionic acid

Neutralization
(e.g., NaOH or NaHCO3)

Sodium 2,3-dichloro-2-methylpropionate

Click to download full resolution via product page

Proposed synthesis of Sodium 2,3-dichloro-2-methylpropionate.
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Step 1: Chlorination of Methacrylic Acid This step would involve the addition of chlorine (CI2)
across the double bond of methacrylic acid. This type of reaction is a standard method for the
halogenation of alkenes. The reaction would likely be carried out in a suitable solvent and
potentially under specific temperature and light conditions to control selectivity and prevent
unwanted side reactions.

Step 2: Neutralization to Form the Sodium Salt The resulting 2,3-dichloro-2-methylpropionic
acid can be converted to its sodium salt by reacting it with a stoichiometric amount of a sodium
base, such as sodium hydroxide (NaOH) or sodium bicarbonate (NaHCOs), in an appropriate
solvent like water or ethanol. The final product, Sodium 2,3-dichloro-2-methylpropionate,
could then be isolated by evaporation of the solvent or by precipitation.

Analytical Characterization Methods

The characterization of Sodium 2,3-dichloro-2-methylpropionate and its parent acid would
typically involve a combination of spectroscopic and chromatographic techniques.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR would be essential for
confirming the chemical structure. Spectral data for the free acid is available in public
databases.

e Mass Spectrometry (MS): Mass spectrometry, often coupled with Gas Chromatography (GC-
MS), would be used to determine the molecular weight and fragmentation pattern, confirming
the identity of the compound.

« Infrared (IR) Spectroscopy: IR spectroscopy would be used to identify the functional groups
present, particularly the carboxylate group in the sodium salt and the carboxylic acid group in
the parent acid.

o Chromatography: High-Performance Liquid Chromatography (HPLC) or Gas
Chromatography (GC) would be suitable for assessing the purity of the compound and for
guantitative analysis in various matrices.
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Analytical Workflow

Sample containing Sodium
2,3-dichloro-2-methylpropionate

l

Sample Preparation
(e.g., Extraction)

l

Chromatographic Separation
(HPLC or GC)

l

Detection and Identification
(MS, NMR, IR)

:

Quantification
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General workflow for the analysis of the target compound.

Application as a Gametocide

Sodium 2,3-dichloro-2-methylpropionate is known for its use as a gametocide in plants,
where it induces male sterility. This property can be valuable in plant breeding for the
production of hybrid seeds.

A study has shown that spraying tomatoes with a 0.3% solution of Sodium 2,3-dichloro-2-
methylpropionate at anthesis induced male sterility for a period of 12 days, starting 12 days
after the treatment.[5] This allows for controlled cross-pollination. The fertility of the flowers was
reported to return to normal 37 days after the treatment.[5] The precise biochemical
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mechanism of action for inducing male sterility is not well-documented in publicly available
literature.

Gametocidal Application Workflow

Application of Sodium
2,3-dichloro-2-methylpropionate
to plants at anthesis

Induction of
Male Sterility

After ~37 days

Controlled Return to Normal
Cross-Pollination Fertility

Production of
Hybrid Seeds

Click to download full resolution via product page
Logical workflow of the gametocidal application.

Conclusion

Sodium 2,3-dichloro-2-methylpropionate is a specialized chemical with a primary application
in agriculture. While a complete, experimentally verified dataset of its physicochemical
properties is not readily available in the public domain, this guide synthesizes the existing
information for both the salt and its parent acid. The proposed synthetic and analytical methods
are based on established chemical principles and provide a solid foundation for researchers
working with this compound. Further investigation is needed to elucidate the precise

mechanism of its gametocidal activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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